5,8,11,13,16,19-Hexaoxatricosane
Cat. No. B086184
CAS RN:
143-29-3
M. Wt: 336.5 g/mol
InChI Key: DKWHHTWSTXZKDW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Molecular Structure Analysis
5,8,11,13,16,19-Hexaoxatricosane is a cyclic ether compound. Its molecular formula is C17H36O6 . The structure of this compound includes ether linkages, which are oxygen atoms connected to two alkyl or aryl groups .Physical And Chemical Properties Analysis
5,8,11,13,16,19-Hexaoxatricosane has a boiling point of approximately 392.93°C and a density of 1.0497 g/cm³ . These properties can influence how the compound behaves in different environments and how it can be manipulated in laboratory or industrial settings.Scientific Research Applications
Synthesis of Macrocyclic Compounds:
- 5,8,11,13,16,19-Hexaoxatricosane derivatives have been used in the synthesis of macrocyclic dilactams and their complexes with metal ions like Ba(II) and Mg(II) perchlorates. These compounds are significant in coordination chemistry and potentially in materials science (Kılıç & Gündüz, 1986).
Pharmacological Research:
- Derivatives of 5,8,11,13,16,19-Hexaoxatricosane have been studied in the context of developing novel pharmacological agents. For example, Lipoxin A4 analogs have been synthesized to enhance chemical and metabolic stability, showing potential in anti-inflammatory and immunomodulatory actions (Guilford et al., 2004), (Guilford & Parkinson, 2005).
Chemical Synthesis and Characterization:
- The molecule has been used in the synthesis of various chemical compounds, including oximes and chromophores. These applications are significant in the fields of organic chemistry and materials science (Fard et al., 2007), (Rosenau et al., 2017).
Antioxidant and Cytotoxic Potential:
- Studies on plant extracts have explored the role of 5,8,11,13,16,19-Hexaoxatricosane derivatives in exhibiting antioxidant and cytotoxic activities, suggesting their potential in therapeutic applications (Naidoo et al., 2022).
Metabolic Studies:
- The compound has been used in studies monitoring metabolism in vivo, such as in the case of 5-fluorouracil metabolism, indicating its utility in medical and pharmaceutical research (Stevens et al., 1984).
Botanical Research:
- The hexane extract of various plants, which may include 5,8,11,13,16,19-Hexaoxatricosane derivatives, has been studied for its potential in treating conditions like male-pattern baldness and tuberculosis, demonstrating the compound's relevance in botanical and medical research (Pumthong et al., 2012), (Sandoval-Montemayor et al., 2012).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1-[2-[2-[2-(2-butoxyethoxy)ethoxymethoxy]ethoxy]ethoxy]butane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H36O6/c1-3-5-7-18-9-11-20-13-15-22-17-23-16-14-21-12-10-19-8-6-4-2/h3-17H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DKWHHTWSTXZKDW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOCCOCCOCOCCOCCOCCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H36O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3027112 |
Source
|
| Record name | Bis(butoxyethoxyethoxy)methane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3027112 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
336.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Light yellow liquid; Negligible solubility in water; [MSDSonline] |
Source
|
| Record name | 5,8,11,13,16,19-Hexaoxatricosane | |
| Source | EPA Chemicals under the TSCA | |
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| Record name | Bis(2-(2-butoxyethoxy)ethoxy)methane | |
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Product Name |
5,8,11,13,16,19-Hexaoxatricosane | |
CAS RN |
143-29-3 |
Source
|
| Record name | 5,8,11,13,16,19-Hexaoxatricosane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=143-29-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | Bis(2-(2-butoxyethoxy)ethoxy)methane | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000143293 | |
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| Record name | 5,8,11,13,16,19-Hexaoxatricosane | |
| Source | EPA Chemicals under the TSCA | |
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| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Bis(butoxyethoxyethoxy)methane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3027112 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Bis(2-(2-butoxyethoxy)ethoxy)methane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.005.090 | |
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| Record name | BIS(2-(2-BUTOXYETHOXY)ETHOXY)METHANE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/L0Y73G495R | |
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| Record name | BIS(2-(2-BUTOXYETHOXY)ETHOXY)METHANE | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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